N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide

• Molecular Formula: C18H16F5NO2
• Molecular Weight: 373.3 g/mol
• IUPAC Name: N-[(2-fluorophenyl)methyl]-3-(2,2,3,3-tetrafluoropropoxymethyl)benzamide
• InChI: InChI=1S/C18H16F5NO2/c19-15-7-2-1-5-14(15)9-24-16(25)13-6-3-4-12(8-13)10-26-11-18(22,23)17(20)21/h1-8,17H,9-11H2,(H,24,25)
• InChI Key: WXGFEIZFJQHFBX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC(=CC=C2)COCC(C(F)F)(F)F)F
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=CC(=C2)COCC(C(F)F)(F)F)F

Description

N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. It is a chemical compound that has been extensively studied in the field of neuroscience due to its potential therapeutic applications.

Mechanism of Action

N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide acts as a competitive inhibitor of glutamate transporters, specifically the excitatory amino acid transporter subtype 2 (EAAT2). EAAT2 is the most abundant glutamate transporter in the brain and is responsible for the majority of glutamate uptake in the synaptic cleft. By inhibiting EAAT2, this compound increases the concentration of extracellular glutamate, leading to enhanced glutamatergic signaling.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in the brain. It increases the concentration of extracellular glutamate, leading to enhanced glutamatergic signaling. This increased signaling has been shown to have both positive and negative effects on neuronal function, depending on the context. This compound has also been shown to decrease the uptake of other neurotransmitters, such as GABA and glycine, which can further modulate neuronal activity.

Advantages and Limitations for Lab Experiments

N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of glutamate transporters, making it a valuable tool for studying the role of these transporters in the brain. It has also been shown to be stable in vitro, allowing for long-term experiments. However, this compound has some limitations. It is not suitable for in vivo experiments due to its poor blood-brain barrier penetration. Additionally, its effects on neuronal function can be complex and context-dependent, requiring careful experimental design and interpretation.

Future Directions

There are several future directions for research on N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide. One area of interest is the development of more potent and selective glutamate transporter inhibitors. Another direction is the investigation of the role of glutamate transporters in neurological disorders, such as epilepsy and stroke. Additionally, this compound can be used in combination with other drugs to enhance their efficacy, such as in the treatment of cancer. Finally, this compound can be used as a tool to study the role of glutamate transporters in other organs, such as the heart and kidneys.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide involves several steps, including the protection of a benzyl alcohol group, the introduction of a fluorine atom, and the coupling of a benzamide group. The final product is obtained through a deprotection step. The synthesis method has been described in detail in several research articles, and it has been shown to yield high purity and yield of this compound.

Scientific Research Applications

N-(2-fluorobenzyl)-3-[(2,2,3,3-tetrafluoropropoxy)methyl]benzamide has been widely used in scientific research as a tool to study the role of glutamate transporters in the brain. Glutamate is the primary excitatory neurotransmitter in the brain, and its transporters play a crucial role in regulating its concentration in the synaptic cleft. Dysregulation of glutamate transporters has been implicated in several neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.